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Compound of Interest

2-Bromothiophene-3-
Compound Name:
carbaldehyde

Cat. No.: B154720

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling, storage,
and disposal of 2-Bromothiophene-3-carbaldehyde, ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromothiophene-3-carbaldehyde is a chemical compound that requires careful handling
due to its potential health hazards. It is harmful if swallowed and causes serious eye irritation.
[1][2][3] It may also cause skin irritation, an allergic skin reaction, and respiratory irritation.[1][3]
[4][5] Some data suggests it may be harmful if it comes into contact with the skin or is inhaled.
[1][3][5] Adherence to the following personal protective equipment (PPE) guidelines is
mandatory to minimize exposure and ensure personal safety.
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Protective Equipment

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[6] Must be
compliant with OSHA 29 CFR
1910.133 or European
Standard EN166.[4][7]

To protect against splashes
and airborne particles that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves
(inspect before use) and a lab
coat.[7]

To prevent skin contact, which
can lead to irritation or an

allergic reaction.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended if
exposure limits are exceeded,
if irritation is experienced, or if
working in a poorly ventilated
area.[4][7]

To protect against inhalation of
dust or vapors, which may be

harmful.

Operational Plan: Step-by-Step Handling Procedure

e Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.[7]

o Confirm that an eyewash station and safety shower are readily accessible.[4]

o Inspect all PPE for integrity before use.[6]

e Handling:

o Avoid direct contact with the chemical. Use appropriate tools for transfer.

o Avoid generating dust or aerosols.[6]

o Do not eat, drink, or smoke in the handling area.[4][5]

o Wash hands thoroughly with soap and water after handling and before breaks.[5][6]
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o Storage:

o

Store in a tightly sealed, suitable container in a cool, dry, and well-ventilated area.[4][5][7]

[¢]

Keep away from heat, sparks, open flames, and other sources of ignition.[7][8]

[¢]

Some sources recommend refrigeration and storage under an inert atmosphere.[4][8]

[e]

Incompatible with strong oxidizing agents, strong bases, and strong reducing agents.[7][8]
Disposal Plan
» Waste Collection:
o Collect waste material in a suitable, closed, and properly labeled container.[6][7]
o Do not mix with other waste.
e Disposal:

o Dispose of the chemical waste in accordance with all applicable local, state, and federal
regulations.

o Do not allow the product to enter drains or the environment.[6]

o Contaminated gloves and other disposable PPE should be disposed of as chemical waste.

[6]

Emergency Procedures

¢ In case of eye contact: Immediately rinse cautiously with water for at least 15 minutes,
removing contact lenses if present and easy to do. Continue rinsing and seek medical
attention.[4][6]

 In case of skin contact: Wash off immediately with plenty of soap and water.[6] If skin
irritation or a rash occurs, get medical advice.[9] Remove and wash contaminated clothing
before reuse.[4]
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« If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[6]

« If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious
person. Call a poison center or doctor if you feel unwell.[3][4][6]

Click to download full resolution via product page

Caption: Workflow for PPE Selection and Use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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